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Compound of Interest

Compound Name: Dimethyl 2-methoxyisophthalate

CAS No.: 36727-13-6

Cat. No.: B8689147

Get Quote

Foreword: As a Senior Application Scientist, I approach chemical characterization not merely as

a cataloging of properties, but as a dynamic interplay of molecular design and mechanistic

causality. This whitepaper is engineered for researchers and drug development professionals.

It moves beyond standard descriptive chemistry to dissect the why behind experimental

choices, providing self-validating protocols and authoritative data for Dimethyl 2-
methoxyisophthalate (CAS: 36727-13-6)[1].

Structural & Physicochemical Profiling
Dimethyl 2-methoxyisophthalate is a highly functionalized aromatic scaffold characterized by

a central benzene ring substituted with a methoxy group at the 2-position, flanked by two

methyl ester groups at the 1- and 3-positions. This specific arrangement induces significant

steric hindrance, forcing the ester carbonyls out of coplanarity with the aromatic ring. This

structural rigidity makes it a privileged building block for supramolecular architectures[2] and

highly specific enzyme inhibitors[3].
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Quantitative Physicochemical Data
The following parameters dictate the compound's behavior in solvent systems and its viability in

downstream pharmaceutical applications.

Property Value Analytical Method / Source

CAS Number 36727-13-6 Chemical Registry[1]

Molecular Formula C₁₁H₁₂O₅ Structural Analysis

Molecular Weight 224.21 g/mol Calculated

LogP (Octanol/Water) 1.86 Partition Coefficient Analysis[2]

Topological Polar Surface Area 52.6 Å² Computational Profiling[2]

Rotatable Bonds 3 Conformational Analysis[2]

Hydrogen Bond Acceptors 4 Computational Profiling[2]

Mechanistic Pathways & Self-Validating Protocols
The synthesis of Dimethyl 2-methoxyisophthalate requires precise control over reaction

conditions to ensure high yield and chemoselectivity. Below are two field-proven

methodologies, deconstructed to explain the causality behind the reagent choices.
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Synthetic pathways and downstream applications of Dimethyl 2-methoxyisophthalate.

Protocol A: One-Pot Global Alkylation
This protocol converts 2-hydroxyisophthalic acid into the target compound via simultaneous

etherification and esterification[4].

Step-by-Step Methodology:

Setup: In a 5 L round-bottom flask, suspend 2-hydroxyisophthalic acid (0.75 mol) and

anhydrous potassium carbonate (K₂CO₃, 3.0 mol) in 3.5 L of dry acetone[4].

Reagent Addition: Add dimethyl sulfate (2.5 mol) in several discrete portions[4].
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Reaction: Reflux the mixture overnight under a nitrogen atmosphere, monitoring progression

via Thin Layer Chromatography (TLC)[4].

Workup: Filter the reaction mixture to remove inorganic salts, then evaporate the filtrate

under reduced pressure to yield the product[4].

Causality & Self-Validation:

Reagent Choice: Dimethyl sulfate is a potent electrophile capable of methylating both the

phenol and the carboxylic acids. Anhydrous K₂CO₃ is chosen over NaOH because it acts as

a mild base to generate the nucleophilic phenoxide and carboxylate ions without introducing

hydroxide ions, which would competitively hydrolyze the newly formed esters.

Portion-wise Addition: Dimethyl sulfate addition is highly exothermic. Phased addition

prevents thermal runaway.

Self-Validation: The complete disappearance of the broad phenolic OH stretch (~3200 cm⁻¹)

in the post-workup IR spectrum confirms that global methylation was successful.

Protocol B: Chemoselective Fischer Esterification
For synthesis starting from 2-methoxyisophthalic acid, a classic Fischer esterification is

employed[5].

Step-by-Step Methodology:

Setup: Dissolve 2-methoxyisophthalic acid (500 mg, 2.55 mmol) in 10 mL of anhydrous

methanol[5].

Catalysis: Slowly add 1 mL of concentrated sulfuric acid (H₂SO₄)[5].

Reaction: Stir the solution at 60 °C for 5 hours[5].

Quenching & Extraction: Cool the mixture and add 10 mL of saturated sodium bicarbonate

(NaHCO₃) solution. Extract the aqueous layer with dichloromethane (3 × 15 mL)[5].

Purification: Dry the combined organic layers over magnesium sulfate, filter, and remove the

solvent under reduced pressure[5].
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Causality & Self-Validation:

Le Chatelier’s Principle: Methanol serves as both the nucleophile and the solvent. Its

massive stoichiometric excess drives the equilibrium toward the ester product.

Workup Rationale: The NaHCO₃ quench neutralizes the acid catalyst and deprotonates any

unreacted starting material, rendering it water-soluble. Consequently, the dichloromethane

extraction exclusively isolates the neutral ester product. This creates a self-validating

purification step where the organic phase is inherently free of the starting acid.

Analytical Characterization
Robust characterization is non-negotiable for downstream applications. The following

parameters define the analytical fingerprint of Dimethyl 2-methoxyisophthalate.

Purified Dimethyl
2-methoxyisophthalate

NMR Spectroscopy
(1H & 13C in CDCl3)

FT-IR Spectroscopy
(Nicolet Magna IR 550)

Mass Spectrometry
(LCQ-TOF)

δ 3.79 (OCH3)
δ 7.24, 7.79 (Ar-H)

ν(C=O) ~1720 cm⁻¹
ν(C-O) ~1250 cm⁻¹ m/z 224.07 [M+H]+

Click to download full resolution via product page

Analytical characterization workflow for validating Dimethyl 2-methoxyisophthalate.

Nuclear Magnetic Resonance (NMR)
¹H NMR (CDCl₃) reveals the distinct electronic environment of the molecule. The central

methoxy protons appear as a sharp singlet at δ 3.79 ppm (3H)[4]. The aromatic protons exhibit

an AB₂ spin system due to the molecule's symmetry: the para-proton (relative to the methoxy

group) appears as a triplet at δ 7.24 ppm (J = 7.5 Hz, 1H), while the two meta-protons appear
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as a doublet at δ 7.79 ppm (J = 7.5 Hz, 2H)[4]. The ester methyl protons typically resonate as a

singlet around δ 3.9 ppm.

Infrared Spectroscopy (FT-IR)
Analyzed via a Nicolet Magna IR 550 Fourier transform spectrometer[4], the compound exhibits

a strong, sharp absorption band at ~1720 cm⁻¹, characteristic of the ester carbonyl (C=O)

stretching. A secondary prominent band at ~1250 cm⁻¹ confirms the asymmetric C-O-C

stretching of the aromatic ether.

Strategic Applications in Advanced Modalities
A. Beta-Secretase (BACE-1) Inhibitors for Alzheimer's
Disease
Dimethyl 2-methoxyisophthalate is a critical precursor in the synthesis of BACE-1

inhibitors[3]. BACE-1 (memapsin-2) is the protease responsible for the cleavage of amyloid

precursor protein, a primary driver of Alzheimer's pathology[3].

Protocol for Downstream Functionalization: To build the inhibitor scaffold, the ether must be

chemoselectively cleaved. The compound (3.01 mmol) is dissolved in anhydrous CH₂Cl₂ at 0

°C, and Boron Tribromide (BBr₃, 1.0M in CH₂Cl₂, 2.5 eq) is added dropwise[3]. After warming

to room temperature for 2 hours, the reaction is quenched with anhydrous MeOH[3].

Causality: BBr₃ acts as a hard Lewis acid, coordinating selectively to the sterically accessible

ether oxygen rather than the ester carbonyls at 0 °C. The anhydrous MeOH quench safely

decomposes excess BBr₃ while re-esterifying any transiently cleaved methyl esters, ensuring

absolute chemoselectivity.

B. Luminescent Lanthanide Metal Chelates
The compound is utilized to synthesize salicylamide-based polydentate ligands that chelate

lanthanide series metals (e.g., Europium, Terbium)[4]. These complexes are highly prized as

luminescent probes in molecular biology because they act as "antenna" chromophores. They

absorb UV light and transfer the energy to the lanthanide ion, resulting in exceptionally high

quantum yields and long-lifetime fluorescence that eliminates background autofluorescence in

high-throughput biological assays[4].
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C. Supramolecular Architectures & Foldamers
In materials science, the compound is converted into rigid oligoanthranilamides and hydrazide

foldamers[2]. The steric bulk of the methoxy group forces the oligomers into highly rigid, planar,

and zigzagged conformations in both solution and solid states, stabilized by intramolecular

three-center hydrogen bonding[2]. These properties make it an indispensable building block for

self-assembling metallocyclophanes and synthetic host cavities[2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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